Cas no 61449-08-9 (2-Pentanone, 5-(3-methyl-5-isoxazolyl)-)

• Product name: 2-Pentanone, 5-(3-methyl-5-isoxazolyl)-
• CAS No: 61449-08-9
• MF: C₉H₁₃NO₂
• MW: 167.20502
• CID: 478944
• PubChem ID: 12292518

2-Pentanone, 5-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-(3-methyl-5-isoxazolyl)-
• 5-(3-methyl-1,2-oxazol-5-yl)pentan-2-one
• 61449-08-9
• DTXSID10485147

• Inchi： InChI=1S/C9H13NO2/c1-7-6-9(12-10-7)5-3-4-8(2)11/h6H,3-5H2,1-2H3
• InChI Key： JQBKYRJFKUQBQI-UHFFFAOYSA-N
• SMILES： CC1=NOC(=C1)CCCC(=O)C

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1